Ethyl 2-(3-aminooxolan-3-yl)acetate

• IUPAC Name: ethyl 2-(3-aminooxolan-3-yl)acetate
• InChI: InChI=1S/C8H15NO3/c1-2-12-7(10)5-8(9)3-4-11-6-8/h2-6,9H2,1H3
• InChI Key: HBVLKSPPKVQLJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCOC1)N
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol

Description

Ethyl 2-(3-aminooxolan-3-yl)acetate is a chemical compound with the CAS Number: 1432024-20-8. It has a molecular weight of 173.21 and its IUPAC name is ethyl 2-(3-aminotetrahydrofuran-3-yl)acetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO3/c1-2-12-7(10)5-8(9)3-4-11-6-8/h2-6,9H2,1H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 173.21.

Safety and Hazards

The safety data sheet (SDS) for Ethyl 2-(3-aminooxolan-3-yl)acetate should be referred to for comprehensive safety and hazard information. As with all chemicals, it should be handled with appropriate personal protective equipment and used in a well-ventilated area.

Synthesis routes and methods

Procedure details

Ethyl (2Z)-dihydrofuran-3(2H)-ylideneacetate (Preparation 36, 1.29 g, 8.25 mmol) was stirred in 1,4-dioxane (7 mL) in a microwave vial. A solution of 7M ammonia in methanol (5 mL) was added and the reaction heated for 4 hours at 150° C. in a Biotage Initiator™ microwave. The reaction was concentrated in vacuo, but later deemed not to have reached completion. A solution of 7M ammonia in methanol (7 mL) was added and the reaction heated again for 3 hours at 150° C. in the microwave. A further portion of 7M ammonia in methanol (3 mL) was added and the reaction heated for a further 2 hours. The reaction was concentrated in vacuo to afford the title compound along with the methyl ester where trans-esterification had occurred. The material was used without further purification in the next step.